5-Formyl-1-benzofuran-2-carboxylic acid
Overview
Description
5-Formyl-1-benzofuran-2-carboxylic acid is a chemical compound with the molecular formula C10H6O4 . It has a molecular weight of 190.16 and is typically found in a powder form .
Synthesis Analysis
The synthesis of 5-Formyl-1-benzofuran-2-carboxylic acid can be achieved through various methods. One such method involves the use of thionyl chloride and chloroform . Another method involves the use of methanol and potassium hydroxide . More complex synthesis methods involve multi-step reactions .Molecular Structure Analysis
The InChI code for 5-Formyl-1-benzofuran-2-carboxylic acid is 1S/C10H6O4/c11-5-6-1-2-8-7 (3-6)4-9 (14-8)10 (12)13/h1-5H, (H,12,13) . This indicates the presence of a benzofuran ring in the molecule.Physical And Chemical Properties Analysis
5-Formyl-1-benzofuran-2-carboxylic acid is a powder with a melting point of 259-260°C .Scientific Research Applications
Organic Synthesis
5-Formyl-1-benzofuran-2-carboxylic acid serves as a versatile building block in organic synthesis. Its formyl group can undergo various organic reactions, such as reductive amination , to yield aminomethyl derivatives . These derivatives can be further utilized to synthesize biologically active molecules or as monomers for biobased polyamides .
Medicinal Chemistry
In medicinal chemistry, this compound’s structure is valuable due to the presence of the benzofuran moiety. Benzofuran derivatives have been identified with significant anticancer activities . They exhibit cell growth inhibitory effects on various cancer cell lines, including leukemia, non-small cell lung cancer, and colon cancer .
Pharmacokinetics
The physicochemical properties of 5-Formyl-1-benzofuran-2-carboxylic acid, such as its high gastrointestinal absorption and BBB permeability, make it a candidate for drug development. Its moderate lipophilicity and solubility are conducive to good pharmacokinetic profiles .
Drug Discovery
The compound’s ability to cross the blood-brain barrier (BBB) suggests potential applications in the development of central nervous system (CNS) drugs. Its structural features can be exploited to design molecules that target CNS-related disorders .
properties
IUPAC Name |
5-formyl-1-benzofuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6O4/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-5H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRNPPKSMEYNYAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C=O)C=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601291274 |
Source
|
| Record name | 5-Formyl-2-benzofurancarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601291274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Formyl-1-benzofuran-2-carboxylic acid | |
CAS RN |
10035-38-8 |
Source
|
| Record name | 5-Formyl-2-benzofurancarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10035-38-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Formyl-2-benzofurancarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601291274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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